Cas no 2803819-75-0 (4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine)

• Product Name: 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine
• CAS No: 2803819-75-0
• MF: C₂₁H₁₉NO₄
• MW: 349.379865884781
• CID: 5867897
• Update Time: 2025-07-21

4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine

• Inchi： 1S/C21H19NO4/c1-2-14-26-21(25)22-19(20(23)24)15-18-12-10-17(11-13-18)9-8-16-6-4-3-5-7-16/h2-7,10-13,19H,1,14-15H2,(H,22,25)(H,23,24)/t19-/m0/s1
• InChI Key： QFPGOFFGFRRESV-IBGZPJMESA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(C#CC2=CC=CC=C2)C=C1)NC(OCC=C)=O

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.1±50.0 °C(Predicted)
• pka: 3.82±0.10(Predicted)

Additional information on 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine

Introduction to 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine (CAS No. 2803819-75-0)

4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine, identified by its Chemical Abstracts Service (CAS) number 2803819-75-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of bioactive peptides and peptidomimetics. The unique structural features of this molecule, including its phenylalanine backbone and the presence of both an alkyne and an ester functional group, make it a versatile building block for medicinal chemists.

The molecular structure of 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine consists of a phenylalanine residue modified at the amino group with a carbamate linkage and at the phenyl ring with a terminal alkyne group. The carbamate group, derived from propene oxide, introduces a polar and hydrophilic moiety, enhancing the solubility and reactivity of the compound. Meanwhile, the alkyne functionality provides a reactive site for further chemical modifications, such as cross-coupling reactions, which are widely employed in the construction of complex molecular architectures.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, making it more accessible for research applications. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the alkyne moiety onto the phenyl ring of phenylalanine. This method allows for high selectivity and yield, making it an attractive choice for industrial-scale production. Additionally, the ester group at the carbamate position can be readily hydrolyzed under mild acidic or basic conditions, providing a convenient route for modifying the compound's properties as needed.

In the realm of pharmaceutical research, 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine has been explored as a potential scaffold for developing novel therapeutic agents. Its structural features suggest that it may exhibit interactions with biological targets such as enzymes and receptors, which are critical for drug action. For instance, the presence of both aromatic and alkyne groups could facilitate π-stacking interactions with protein surfaces, while the polar carbamate moiety might engage in hydrogen bonding or salt bridge formation. These interactions are often essential for achieving high binding affinity and specificity in drug design.

Moreover, this compound has shown promise in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties. By incorporating non-peptide residues or modifications, peptidomimetics can overcome limitations such as poor oral bioavailability or susceptibility to enzymatic degradation. The alkyne functionality in 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine provides a handle for further derivatization, allowing researchers to tailor its properties for specific applications. For example, it can be used to introduce fluorescent tags or other probes for biochemical studies.

Recent studies have also highlighted the potential of this compound in materials science applications. The combination of aromatic and functionalized groups makes it an interesting candidate for designing organic semiconductors or luminescent materials. Researchers have explored its use in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs), where its electronic properties could contribute to improved device performance. Additionally, its ability to undergo selective modifications allows for fine-tuning its optoelectronic characteristics, making it valuable for developing novel functional materials.

The synthesis and application of 4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine also align with broader trends in green chemistry and sustainable manufacturing practices. By utilizing efficient synthetic routes and biocompatible reagents, researchers can minimize waste and reduce environmental impact. Furthermore, the modular nature of this compound's structure allows for scalable production processes that can be adapted to industrial needs. This aligns with global efforts to promote sustainable chemistry practices across various industries.

In conclusion,4-(2-Phenylethynyl)-N-[(2-propen-1-yloxy)carbonyl]phenylalanine (CAS No. 2803819-75-0) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features enable diverse applications, from drug development to advanced materials design. As research continues to uncover new synthetic strategies and functional uses,this molecule is poised to play an important role in advancing scientific innovation across multiple disciplines.